Cas no 134541-07-4 (5-benzyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-benzyl-1,2-oxazole-4-carboxylic acid
• CAS No: 134541-07-4
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 2124730
• PubChem ID: 14787252
• Update Time: 2023-11-24

5-benzyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-4-isoxazolecarboxylic acid
• 5-benzylisoxazole-4-carboxylic acid
• PSPHDNPKCYJGGF-UHFFFAOYSA-N
• 5-benzyl-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H9NO3/c13-11(14)9-7-12-15-10(9)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,14)
• InChI Key： PSPHDNPKCYJGGF-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Topological Polar Surface Area: 63.3